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Compound of Interest

Compound Name: Metethoheptazine hydrochloride

CAS No.: 1089-55-0

Cat. No.: B12777959

Get Quote

Executive Summary & Mechanism
Metethoheptazine (Wy-535) is a synthetic analgesic of the phenazepine class, structurally

related to ethoheptazine and pethidine (meperidine). Historically developed in the 1960s as a

"non-narcotic" analgesic candidate, it exhibits opioid-like activity with a potency profile reported

to be greater than pethidine but with a distinct side-effect profile.

Mechanism of Action: Mu-opioid receptor (MOR) agonist. It modulates nociception via central

pathways but historically demonstrated reduced addiction liability compared to morphine in

primate models.

Research Utility: Used in comparative nociception studies, opioid structure-activity

relationship (SAR) analysis, and "scaffold hopping" for novel analgesic development.

Regulatory Status: While not listed as a Schedule I/II substance in the US Controlled

Substances Act (unlike its analogs), researchers must verify local institutional and regional

regulations before handling.
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Physicochemical Properties & Formulation Strategy
Successful in vivo delivery requires precise formulation. Metethoheptazine is supplied as a

hydrochloride salt, rendering it hydrophilic.

Property Specification

Chemical Name
Ethyl hexahydro-1,3-dimethyl-4-phenylazepine-

4-carboxylate HCl

Molecular Weight
311.85 g/mol (HCl salt) / 275.39 g/mol (Free

base)

Solubility
Soluble in Water, Saline (0.9% NaCl), and PBS.

[1]

Appearance White to off-white crystalline solid.

Stability

Stable in solid state. Aqueous solutions should

be prepared fresh daily to prevent hydrolysis of

the ester moiety.

Formulation Protocol (Standard Vehicle)
Vehicle: 0.9% Sterile Saline (NaCl) Target Concentration: 1.0 mg/mL (Rat) or 2.0 mg/mL

(Mouse)

Step-by-Step Preparation:

Weighing: Accurately weigh 10.0 mg of Metethoheptazine HCl.

Dissolution: Add 10.0 mL of sterile 0.9% saline.

Vortex: Vortex for 30–60 seconds until completely dissolved. The solution should be clear

and colorless.

Filtration (Sterilization): Pass the solution through a 0.22 µm PES syringe filter into a sterile

amber vial.

Storage: Keep on ice during the experiment. Discard unused portion after 24 hours.
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Dosage Calculation & Experimental Design
Potency Benchmarking
Historical pharmacological data indicates Metethoheptazine is more potent than pethidine

(meperidine) but less potent than morphine.

Pethidine Effective Dose (Rat): 10–20 mg/kg.

Morphine Effective Dose (Rat): 2–5 mg/kg.

Target Metethoheptazine Dose:1–10 mg/kg.

Recommended Dosage Ranges
Species Route

Starting Dose
(Low)

Effective
Range (Mid)

Toxicity Limit
(High)

Mouse

(C57BL/6)
IP / SC 2 mg/kg 5 – 15 mg/kg > 40 mg/kg

Rat (Sprague-

Dawley)
IP / SC 1 mg/kg 2 – 10 mg/kg > 25 mg/kg

*Note: LD50 values are not well-established in modern literature; "High" represents a ceiling for

initial dose-ranging studies to avoid respiratory depression.

Calculation Formulas
To ensure reproducibility, use the Volume of Administration method based on body weight.

Formula 1: Individual Dose (mg)

Formula 2: Injection Volume (mL)

Standard Injection Volumes:

Mice: 10 mL/kg (e.g., 0.2 mL for a 20g mouse).

Rats: 1–2 mL/kg (e.g., 0.2–0.4 mL for a 200g rat).
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Quick Reference Dosing Table (Concentration: 1 mg/mL)
Subject Weight (g)

Target Dose: 2
mg/kg

Target Dose: 5
mg/kg

Target Dose: 10

mg/kg

Mouse (20g) 0.04 mL 0.10 mL 0.20 mL

Mouse (25g) 0.05 mL 0.125 mL 0.25 mL

Mouse (30g) 0.06 mL 0.15 mL 0.30 mL

Rat (200g) 0.40 mL 1.00 mL 2.00 mL

Rat (250g) 0.50 mL 1.25 mL 2.50 mL

Experimental Workflow & Visualization
The following diagram illustrates the logical flow for a standard antinociceptive assay (e.g., Hot

Plate or Tail Flick) using Metethoheptazine.
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Figure 1: Experimental workflow for in vivo assessment of Metethoheptazine analgesia.

Safety & Handling Protocol
Although Metethoheptazine is not a Schedule I/II drug in many jurisdictions, it acts on opioid

receptors. Treat it with Biosafety Level 2 (BSL-2) precautions.

PPE: Nitrile gloves, lab coat, and safety glasses are mandatory.

Respiratory Depression: High doses (>20 mg/kg) may cause respiratory depression. Have

Naloxone (1 mg/kg) available as a reversal agent.
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Waste Disposal: Dispose of all sharps and drug residues in accordance with hazardous

chemical waste regulations (not general biological waste).
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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